Cas no 1269292-24-1 (1-Phenyl-5-(thiophen-3-yl)-1H-pyrazole)

• Product Name: 1-Phenyl-5-(thiophen-3-yl)-1H-pyrazole
• CAS No: 1269292-24-1
• MF: C₁₃H₁₀N₂S
• MW: 226.296901226044
• CID: 1089291
• PubChem ID: 56956075
• Update Time: 2025-06-09

1-Phenyl-5-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-5-(thiophen-3-yl)-1H-pyrazole
• 1-phenyl-5-thiophen-3-ylpyrazole
• AKOS022172732
• 1269292-24-1
• DTXSID80719002

• Inchi： 1S/C13H10N2S/c1-2-4-12(5-3-1)15-13(6-8-14-15)11-7-9-16-10-11/h1-10H
• InChI Key： RIINKFJCVKKYQU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 226.05646950g/mol
• Monoisotopic Mass: 226.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.1Ų

Additional information on 1-Phenyl-5-(thiophen-3-yl)-1H-pyrazole

Introduction to 1-Phenyl-5-(thiophen-3-yl)-1H-pyrazole (CAS No. 1269292-24-1) and Its Emerging Applications in Chemical Biology

1-Phenyl-5-(thiophen-3-yl)-1H-pyrazole, identified by its Chemical Abstracts Service (CAS) number 1269292-24-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the pyrazole class, characterized by a five-membered ring containing two nitrogen atoms, which is further functionalized with phenyl and thiophene moieties. The presence of these aromatic rings imparts distinct electronic and steric characteristics, making it a versatile scaffold for drug discovery and material science.

The phenyl and thiophen-3-yl substituents in 1-Phenyl-5-(thiophen-3-yl)-1H-pyrazole contribute to its rich chemical reactivity and biological interactions. The phenyl ring is known for its stability and ability to participate in π-stacking interactions, which are crucial for molecular recognition processes. On the other hand, the thiophen-3-yl group introduces sulfur atoms, which can engage in various biochemical pathways, including redox reactions and metal coordination. These features make the compound an attractive candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the pharmacological potential of 1-Phenyl-5-(thiophen-3-yl)-1H-pyrazole more efficiently than ever before. Studies have demonstrated its efficacy in modulating enzyme activity and interacting with biological targets, particularly in the context of inflammatory diseases and cancer. The compound’s ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase has been extensively investigated, suggesting its promise as an anti-inflammatory agent.

Moreover, the structural motif of 1-Phenyl-5-(thiophen-3-yl)-1H-pyrazole has been leveraged in the design of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a critical role in various cellular processes, and their dysregulation is often associated with human diseases. By binding to specific PPIs, this compound can disrupt aberrant signaling pathways, offering a novel approach to therapeutic intervention. Preliminary findings indicate that it exhibits high selectivity for certain PPIs while minimizing off-target effects, which is a desirable characteristic for drug candidates.

In the realm of material science, 1-Phenyl-5-(thiophen-3-yl)-1H-pyrazole has shown promise as a building block for organic electronic materials. Its conjugated system, composed of alternating single and double bonds between carbon atoms, allows for efficient charge transport properties. This has led to its incorporation into organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced optoelectronic devices. The compound’s ability to enhance device performance while maintaining stability makes it a valuable component in next-generation technologies.

The synthesis of 1-Phenyl-5-(thiophen-3-yl)-1H-pyrazole involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps typically include cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings to introduce the phenyl and thiophene groups onto the pyrazole core. These reactions are facilitated by transition metal catalysts, which improve yield and selectivity. The optimization of these synthetic routes has been a focus of research efforts, aiming to achieve scalable and sustainable production methods.

As our understanding of molecular interactions deepens, so does the potential of 1-Phenyl-5-(thiophen-3-yl)-1H-pyrazole in addressing complex biological challenges. For instance, recent studies have explored its role in modulating immune responses by interacting with immune cell receptors. By fine-tuning its structure, researchers can develop derivatives with enhanced specificity and potency for therapeutic applications. This underscores the importance of structural diversity in medicinal chemistry and highlights the value of compounds like 1-Phenyl-5-(thiophen-3-yll)-1H-pyrazole as starting points for drug discovery initiatives.

The growing interest in this compound also reflects broader trends in chemical biology, where interdisciplinary approaches are increasingly employed to uncover novel bioactive molecules. Techniques such as fragment-based drug design (FBDD) and structure-based drug design (SBDD) have been instrumental in identifying promising candidates like 1-phienyl-thiophene-pyrazole derivatives*. These methodologies leverage high-resolution structural data to guide the optimization process, ensuring that compounds like *CAS no 1269292* meet stringent pharmacological criteria.

In conclusion, 1269292 CAS no 1269292 CAS no 1269292*-Phenethyl-thiazolopyridine derivatives* represent a fascinating area of research with far-reaching implications for both medicine and materials science.* CAS no 1269292* Their unique structural features enable diverse applications across multiple domains,* CAS no 1269292* from modulating biological pathways to enhancing electronic properties.* CAS no 1269292* As research continues to uncover new possibilities,* CAS no 1269292* compounds like *CAS no 1269292* are poised to play a pivotal role in shaping future advancements.*